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Compound of Interest

Compound Name: Myristyl oleate

Cat. No.: B1616087 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Myristyl oleate (tetradecyl (Z)-octadec-9-enoate) is a wax ester synthesized from myristyl

alcohol and oleic acid. Its unique physicochemical properties, including emolliency and the

ability to form stable emulsions, make it a valuable ingredient in cosmetics, pharmaceuticals,

and as an excipient in drug delivery systems. Accurate and comprehensive characterization of

myristyl oleate is crucial for quality control, formulation development, and ensuring its

performance in various applications. These application notes provide detailed protocols for the

characterization of myristyl oleate using various analytical techniques.

Physicochemical Properties of Myristyl Oleate
A summary of the key physicochemical properties of myristyl oleate is presented in Table 1.

This data is essential for understanding the behavior of the molecule in different formulations

and during analysis.

Table 1: Physicochemical Properties of Myristyl Oleate
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Property Value Reference

Molecular Formula C₃₂H₆₂O₂

Molecular Weight 478.83 g/mol

Appearance Solid at room temperature

Melting Point 22.5°C

Freezing Point 19.9°C

Boiling Point Not specified

Water Solubility
4.927 x 10⁻¹⁰ mg/L at 25°C

(estimated)

Kovats Retention Index
3321.09 (standard non-polar

column)

Analytical Techniques for Characterization
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of myristyl oleate. It

provides information on the purity of the compound and can be used to identify any related

impurities.
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Caption: Workflow for the GC-MS analysis of myristyl oleate.

1. Sample Preparation:

For Intact Myristyl Oleate: Accurately weigh approximately 10 mg of the myristyl oleate
sample and dissolve it in 1 mL of high-purity hexane.

For Fatty Acid Profile (via Transesterification): To analyze the constituent fatty acids, a

derivatization step to form fatty acid methyl esters (FAMEs) is required.

Weigh approximately 20 mg of the myristyl oleate sample into a glass vial.

Add 1 mL of 0.5 M sodium methoxide in methanol.

Cap the vial tightly and vortex for 1 minute.

Heat the vial at 60°C for 15 minutes.

After cooling, add 1 mL of hexane and vortex for 1 minute.

Add 1 mL of saturated sodium chloride solution and vortex for 30 seconds.

Centrifuge to separate the layers and transfer the upper hexane layer containing the

FAMEs to a clean vial.

2. GC-MS Instrumentation and Conditions:

A typical GC-MS system equipped with a capillary column is suitable. The following

conditions can be used as a starting point and optimized as needed.

Table 2: GC-MS Instrumental Parameters

Parameter Condition

Gas Chromatograph Agilent 7890B GC or equivalent

Mass Spectrometer Agilent 5977B MSD or equivalent
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To cite this document: BenchChem. [Application Notes and Protocols for the
Characterization of Myristyl Oleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616087#analytical-techniques-for-the-
characterization-of-myristyl-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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